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Compound of Interest

Compound Name: 5-lodo-6-methylpyrimidin-4-amine

Cat. No.: B186500

Application Notes and Protocols: 5-lodo-6-
methylpyrimidin-4-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and quality control
of 5-lodo-6-methylpyrimidin-4-amine. While specific experimental applications and detailed
toxicological data for this compound are not extensively documented in publicly available
literature, the following protocols are based on its chemical properties and the established
handling procedures for analogous pyrimidine derivatives.

Chemical and Physical Properties

A summary of the known and predicted physical and chemical properties of 5-lodo-6-
methylpyrimidin-4-amine (CAS No. 83410-18-8) is presented in Table 1. This data is crucial
for understanding the compound's behavior and for designing appropriate experimental and
storage conditions.

Table 1: Physicochemical Properties of 5-lodo-6-methylpyrimidin-4-amine
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Property Value Source

CAS Number 83410-18-8 ChemicalBook][1]
Molecular Formula CsHelN3 PubChem|[2]
Molecular Weight 235.03 g/mol PubChem|[2]
Appearance Off-white to light yellow solid ChemicalBook][1]

Boiling Point (Predicted)

318.7 °C at 760 mmHg

Density (Predicted)

2.017 g/cm3

Refractive Index (Predicted)

1.687

Solubility

Insoluble in water.

Fisher Scientific[3]

Storage Temperature

Room temperature; Keep in

dark place, Inert atmosphere.

ChemicalBook[1]

Note: Some physical properties are predicted and should be confirmed experimentally.

Safety and Handling Precautions

Due to the limited specific toxicity data for 5-lodo-6-methylpyrimidin-4-amine, it is imperative

to handle this compound with caution, assuming it may be harmful. The safety protocols

outlined below are based on general guidelines for handling pyrimidine derivatives and

halogenated organic compounds.

2.1 Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

» Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-

approved respirator with an appropriate particulate filter.
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2.2 Engineering Controls

e Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid compound or preparing solutions.

o Ensure eyewash stations and safety showers are readily accessible.
2.3 General Handling Procedures

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.
2.4 First Aid Measures

 In case of skin contact: Immediately wash with plenty of soap and water. Remove
contaminated clothing.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

« If inhaled: Move the person into fresh air and keep comfortable for breathing.

« If swallowed: Rinse mouth. Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.

Storage Procedures

Proper storage is essential to maintain the integrity and stability of 5-lodo-6-methylpyrimidin-
4-amine.
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o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

[1]

 Light and Air: Protect from light and moisture. The compound should be stored under an inert
atmosphere (e.g., argon or nitrogen).[1]

e Incompatible Materials: Keep away from strong oxidizing agents.[3]
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Storage and Handling Workflow
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Caption: General workflow for the safe storage and handling of 5-lodo-6-methylpyrimidin-4-

amine.
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Experimental Protocols

The following are generalized protocols. Specific experimental conditions should be optimized

based on the nature of the research.

4.1 Preparation of a Stock Solution

Under a chemical fume hood, carefully weigh the desired amount of 5-lodo-6-
methylpyrimidin-4-amine.

Transfer the solid to a volumetric flask.

Add a small amount of an appropriate organic solvent (e.g., DMSO, DMF) to dissolve the
solid completely.

Once dissolved, bring the solution to the final volume with the solvent.
Cap the flask and mix thoroughly by inversion.

Store the stock solution at an appropriate temperature, protected from light. For long-term
storage, aliquoting and freezing at -20°C or -80°C is recommended.

4.2 General Quality Control by Thin-Layer Chromatography (TLC)

Prepare a dilute solution of the compound in a suitable solvent.
Spot a small amount of the solution onto a TLC plate (e.g., silica gel 60 F254).

Develop the TLC plate in an appropriate mobile phase (e.g., a mixture of ethyl acetate and
hexane).

Visualize the spot under UV light (254 nm).

Calculate the retention factor (Rf) value and compare it with a reference standard if
available. A single spot indicates a high degree of purity.
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General Experimental Workflow

O—P( Houality Control (e.g., TLC) If Pure Data Analysis .

Click to download full resolution via product page

Caption: A logical workflow for the general experimental use of 5-lodo-6-methylpyrimidin-4-
amine.

Potential Applications in Research

Pyrimidine derivatives are a significant class of compounds in medicinal chemistry and drug
discovery due to their wide range of biological activities.[4][5][6][7] Halogenated pyrimidines, in
particular, are valuable intermediates in organic synthesis and can serve as building blocks for
more complex molecules.[8][9] The iodo-substitution offers a reactive site for various cross-
coupling reactions, making 5-lodo-6-methylpyrimidin-4-amine a potentially useful precursor
for the synthesis of novel therapeutic agents. The pyrimidine core is found in numerous
anticancer, antimicrobial, and anti-inflammatory drugs.[6][7][10]

Given its structure, 5-lodo-6-methylpyrimidin-4-amine could be investigated for its potential
as an inhibitor of various enzymes, such as kinases or dihydrofolate reductase, which are
common targets for pyrimidine-based drugs.[6]
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Caption: A logical pathway for the utilization of 5-lodo-6-methylpyrimidin-4-amine in drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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